Cas no 1427418-53-8 (6-fluoro-3-methoxy-2-methylbenzoic acid)

• Product Name: 6-fluoro-3-methoxy-2-methylbenzoic acid
• CAS No: 1427418-53-8
• MF: C₉H₉FO₃
• MW: 184.164366483688
• CID: 2118847
• Update Time: 2023-11-19

6-fluoro-3-methoxy-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-?fluoro-?3-?methoxy-?2-?methylBenzoic acid
• CID 84659419
• 6-fluoro-3-methoxy-2-methylbenzoic acid
• Benzoic acid, 6-fluoro-3-methoxy-2-methyl-

• Inchi： 1S/C9H9FO3/c1-5-7(13-2)4-3-6(10)8(5)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： XHGAIFJRQMNMNK-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C)=C1C(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.257±0.06 g/cm3(Predicted)
• Boiling Point: 305.9±37.0 °C(Predicted)
• pka: 2.84±0.31(Predicted)